Cas no 88488-69-1 (Heptanal, 4-(diethoxymethyl)-5-methyl-)

• Product name: Heptanal, 4-(diethoxymethyl)-5-methyl-
• CAS No: 88488-69-1
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 630853
• PubChem ID: 13205056

Heptanal, 4-(diethoxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 4-(diethoxymethyl)-5-methyl-
• 4-(diethoxymethyl)-5-methylheptanal
• 88488-69-1
• DTXSID60527506

• Inchi： InChI=1S/C13H26O3/c1-5-11(4)12(9-8-10-14)13(15-6-2)16-7-3/h10-13H,5-9H2,1-4H3
• InChI Key： ZRAFGSXFDPXZSU-UHFFFAOYSA-N
• SMILES： CCC(C)C(CCC=O)C(OCC)OCC

Computed Properties

• Exact Mass: 230.18819469g/mol
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2.7